Cas no 1806983-02-7 (4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid
• CAS No: 1806983-02-7
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4807410
• Update Time: 2025-10-23

4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-4-1-3(2-12)5(8(14)15)6(13-4)7(10)11/h1,7H,(H,14,15)
• InChI Key： VYXGJDQBAGNEDZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C#N)C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid

Comprehensive Guide to 4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1806983-02-7)

4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1806983-02-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C8H3F3N2O2, offers exceptional reactivity, making it invaluable for modern drug discovery and material science applications.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry has positioned 4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid as a compound of interest. Researchers are particularly drawn to its potential in developing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent RNA polymerases (RdRps) for therapeutic interventions. Its carboxylic acid moiety further enhances its utility as a building block for peptide coupling and prodrug design.

In agrochemical applications, this compound’s fluorine-rich structure contributes to improved pesticidal activity and environmental stability. Recent studies highlight its role in synthesizing next-generation crop protection agents, addressing global concerns about food security and sustainable agriculture. The difluoromethyl group notably enhances metabolic resistance, a key feature for long-lasting formulations.

From a synthetic chemistry perspective, CAS 1806983-02-7 exemplifies advances in halogenation techniques and regioselective functionalization. Its production often involves palladium-catalyzed cross-coupling reactions, reflecting the pharmaceutical industry’s shift toward atom-efficient methodologies. Analytical data (NMR, HPLC-MS) confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

The market for fluorinated heterocycles like this compound is projected to grow at 6.8% CAGR (2023–2030), driven by demand in oncology and CNS drug development. Patent analyses reveal increasing filings for 4-Cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid derivatives, particularly in PROTAC (proteolysis-targeting chimera) technologies. Storage recommendations include inert atmospheres (N₂) at -20°C to preserve its hydrolytic stability.

Environmental and regulatory aspects of 1806983-02-7 comply with REACH and FDA guidelines for research chemicals. Its low bioaccumulation potential (LogP ~1.2) and rapid degradation under UV light align with green chemistry principles. Current research explores its use in metal-organic frameworks (MOFs) for catalytic applications, showcasing versatility beyond life sciences.

For researchers sourcing this compound, technical specifications typically include: white crystalline solid (mp 142–145°C), solubility in DMSO (>50 mg/mL), and spectral data (IR ν_max 1725 cm^-1 for C=O). Leading suppliers provide custom synthesis options with isotope-labeled variants (¹³C, ¹⁸O) for metabolic tracing studies. Always verify CAS 1806983-02-7 authenticity via COA (Certificate of Analysis) when procuring.